Cas no 6622-91-9 (4-Pyridineacetic acid hydrochloride)

• Product Name: 4-Pyridineacetic acid hydrochloride
• CAS No: 6622-91-9
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD00012827
• CID: 46886
• PubChem ID: 81097
• Update Time: 2025-10-31

4-Pyridineacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)acetic acid hydrochloride
• 4-Pyridineacetic acid hydrochloride
• 4-Pyridine Acetic Acid HCl
• 4-Pyridylacetic Acid Hydrochloride
• 4-carboxymethylpyridinium chloride
• 4-Pyridineacetic aci
• 4-PYRIDINEACETIC ACID
• 4-pyridinylacetic acid hydrochloride
• 4-Pyridyl Acetic Acid Hcl
• 4-pyridylacetic
• Pyridin-4-yl-acetic acid HCL
• pyridin-4-ylacetic acid hydrochloride
• PYRIDINE-4-ACETIC ACID HCL
• J-650380
• J-800113
• WKJRYVOTVRPAFN-UHFFFAOYSA-N
• SY003595
• J-640112
• 4-pyridine-acetic acid hydrochloride
• J-670023
• AKOS009140643
• 4-(Carboxymethyl)pyridin-1-ium chloride
• Pyridin-4-yl-acetic acid hydrochloride
• 2-(pyridin-4-yl)aceticacidhydrochloride
• EN300-34635
• J-801022
• UNII-B0SXW80JZM
• 2-pyridin-4-ylacetic acid;hydrochloride
• NSC-53284
• 2-(4-pyridyl)acetic acid hydrochloride
• F8889-1874
• NSC53284
• AC-1346
• Q-100757
• W-107054
• DTXSID50216417
• SCHEMBL367129
• 4-Pyridinylacetic acid hydrochloride (1:1)
• 4-Pyridylacetic acid, HCl
• 4-PYRIDINEACETIC ACID, HYDROCHLORIDE (1:1)
• P1317
• CS-W002081
• 4-pyridyl-acetic acid hydrochloride
• A8940
• Z271099418
• B0SXW80JZM
• MFCD00012827
• 6622-91-9
• 4-PYRIDINEACETIC ACID HCL
• 4-Pyridylacetic acid hydrochloride, 98%
• AM20061426
• BCP05255
• 4-Pyridine acetic acid hydrochloride
• NSC 53284
• 4-Pyridineacetic acid, hydrochloride
• 4-pyridyl acetic acid hydrochloride
• 4-Pyridylaceticacidhydrochloride
• FT-0619456
• EINECS 229-576-3
• AS-12018
• pyridin-4-yl-acetic acid hydrochloride salt
• 2-(Pyridin-4-yl)acetic Acid Hydrochloride; 4-Pyridylacetic Acid Hydrochloride; Pyridin-4-ylacetic Acid Hydrochloride
• DB-002065

• MDL： MFCD00012827
• Inchi： 1S/C7H7NO2.ClH/c9-7(10)5-6-1-3-8-4-2-6;/h1-4H,5H2,(H,9,10);1H
• InChI Key： WKJRYVOTVRPAFN-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CN=CC=1)=O
• BRN： 3696648

Computed Properties

• Exact Mass: 173.02400
• Monoisotopic Mass: 173.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solid
• Melting Point: 141 °C (dec.) (lit.)
• Boiling Point: 303.8℃ at 760 mmHg
• Flash Point: 137.5℃
• PSA: 50.19000
• LogP: 1.51070

4-Pyridineacetic acid hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Pyridineacetic acid hydrochloride

4-Pyridineacetic Acid Hydrochloride: A Comprehensive Overview

4-Pyridineacetic acid hydrochloride, also known by its CAS number 6622-91-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 4-pyridineacetic acid, which is a derivative of pyridine, a six-membered aromatic heterocyclic compound. The molecule consists of a pyridine ring substituted with an acetic acid group at the 4-position, and the hydrochloride form indicates the presence of a hydrogen chloride molecule as part of the crystal structure.

The structural formula of 4-pyridineacetic acid hydrochloride can be represented as C₇H₇ClN₂O₂. The compound exhibits a melting point of approximately 180-185°C and is soluble in water and common organic solvents such as ethanol and methanol. Its solubility properties make it suitable for various applications in chemical synthesis and pharmaceutical research.

In recent years, 4-pyridineacetic acid hydrochloride has been extensively studied for its potential as a building block in drug discovery. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, which could be harnessed for developing new drugs.

The synthesis of 4-pyridineacetic acid hydrochloride typically involves a multi-step process. One common method involves the Friedel-Crafts acylation of pyridine with acetyl chloride, followed by hydrolysis to yield the corresponding carboxylic acid. The hydrochloride salt is then formed by treating the free acid with hydrogen chloride gas or concentrated hydrochloric acid. This method ensures high purity and is widely adopted in both academic and industrial settings.

The pharmacological properties of 4-pyridineacetic acid hydrochloride have been investigated in several preclinical studies. In one study published in 2023, researchers demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action was found to involve induction of apoptosis through activation of caspase pathways. These findings highlight the potential of this compound as a lead molecule for anticancer drug development.

Beyond its pharmacological applications, 4-pyridineacetic acid hydrochloride has also found use in materials science. Recent research has explored its role as a precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high surface area and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications.

In terms of safety considerations, while 4-pyridineacetic acid hydrochloride is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using gloves and eye protection when working with this compound to prevent skin or eye irritation.

The increasing demand for sustainable chemical processes has led to investigations into green chemistry approaches for synthesizing 4-pyridineacetic acid hydrochloride. One notable advancement involves the use of microwave-assisted synthesis techniques, which offer advantages such as reduced reaction time and energy consumption compared to traditional methods. These eco-friendly practices align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 4-pyridineacetic acid hydrochloride, CAS No. 6622-91-9, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and pharmacological evaluation, position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.